Cas no 2172009-54-8 (2-benzyl 4-methyl 7-amino-2,3-dihydro-1H-isoindole-2,4-dicarboxylate)

• Product Name: 2-benzyl 4-methyl 7-amino-2,3-dihydro-1H-isoindole-2,4-dicarboxylate
• CAS No: 2172009-54-8
• MF: C₁₈H₁₈N₂O₄
• MW: 326.346524715424
• CID: 6264444
• PubChem ID: 165600610
• Update Time: 2025-05-23

2-benzyl 4-methyl 7-amino-2,3-dihydro-1H-isoindole-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-benzyl 4-methyl 7-amino-2,3-dihydro-1H-isoindole-2,4-dicarboxylate
• EN300-1609420
• 2172009-54-8

• Inchi： 1S/C18H18N2O4/c1-23-17(21)13-7-8-16(19)15-10-20(9-14(13)15)18(22)24-11-12-5-3-2-4-6-12/h2-8H,9-11,19H2,1H3
• InChI Key： WCVQAYPDTNWELC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC2C(=CC=C(C(=O)OC)C=2C1)N)=O

Computed Properties

• Exact Mass: 326.12665706g/mol
• Monoisotopic Mass: 326.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 81.9Ų

Additional information on 2-benzyl 4-methyl 7-amino-2,3-dihydro-1H-isoindole-2,4-dicarboxylate

Comprehensive Overview of 2-Benzyl 4-Methyl 7-Amino-2,3-Dihydro-1H-Isoindole-2,4-Dicarboxylate (CAS No. 2172009-54-8)

The compound 2-benzyl 4-methyl 7-amino-2,3-dihydro-1H-isoindole-2,4-dicarboxylate (CAS No. 2172009-54-8) is a specialized organic molecule with a unique structural framework. Its isoindole core, combined with benzyl and methyl ester functionalities, makes it a subject of interest in pharmaceutical and materials science research. This compound's dicarboxylate groups enhance its potential for derivatization, enabling applications in drug discovery and functional material design.

In recent years, the demand for heterocyclic compounds like 2,3-dihydro-1H-isoindole derivatives has surged due to their role in developing small-molecule therapeutics. Researchers are particularly intrigued by the 7-amino substitution, which can influence binding affinity in biological systems. The presence of both benzyl and methyl esters offers versatility in synthetic pathways, aligning with trends in green chemistry and atom-efficient synthesis.

The compound's CAS No. 2172009-54-8 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening and medicinal chemistry. Its structural features resonate with current explorations into bioisosteres and scaffold hopping, techniques pivotal in modern drug design. Discussions on platforms like ResearchGate often highlight its potential as a building block for kinase inhibitors or GPCR modulators.

From a synthetic perspective, the 2,4-dicarboxylate moiety allows for selective modifications, catering to the growing need for tailor-made intermediates. This aligns with industry shifts toward custom synthesis and fragment-based drug discovery. Environmental considerations also drive interest in optimizing its production via catalytic methods or flow chemistry, reducing waste and energy consumption.

Analytical studies of 2-benzyl 4-methyl 7-amino-2,3-dihydro-1H-isoindole-2,4-dicarboxylate often employ HPLC, NMR, and mass spectrometry to validate purity and structure. These techniques are critical given the compound's potential use in preclinical research. Its logP and solubility profiles are frequently analyzed to assess drug-likeness, a hot topic in ADMET prediction tools.

In material science, the isoindole skeleton contributes to π-conjugated systems, relevant for organic electronics such as OLEDs or photovoltaic cells. The benzyl group's aromaticity may enhance thermal stability, a key factor in polymer additives or coating materials. Such applications are increasingly explored in sustainable technologies forums.

Regulatory compliance for CAS No. 2172009-54-8 remains straightforward, as it is not classified under restricted categories. This facilitates its global procurement for R&D purposes. Suppliers often highlight its availability in milligram-to-kilogram scales, catering to both academic and industrial labs focusing on hit-to-lead optimization.

Future directions for this compound may involve crystallography studies to elucidate its solid-state properties or computational modeling to predict reactivity. As AI-driven drug discovery gains traction, datasets including 2172009-54-8 could train algorithms for molecular property prediction, bridging gaps between in silico and experimental results.